N-{5-[(4-methoxy-3-nitrobenzyl)thio]-1,3,4-thiadiazol-2-yl}-4-methylbenzamide

• IUPAC Name: N-[5-[(4-methoxy-3-nitrophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]-4-methylbenzamide
• InChI: InChI=1S/C18H16N4O4S2/c1-11-3-6-13(7-4-11)16(23)19-17-20-21-18(28-17)27-10-12-5-8-15(26-2)14(9-12)22(24)25/h3-9H,10H2,1-2H3,(H,19,20,23)
• InChI Key: OIINPUVVSSUKPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC3=CC(=C(C=C3)OC)[N+](=O)[O-]
• Molecular Formula: C18H16N4O4S2
• Molecular Weight: 416.5 g/mol

Description

N-{5-[(4-methoxy-3-nitrobenzyl)thio]-1,3,4-thiadiazol-2-yl}-4-methylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a member of the thiadiazole family of compounds and has been shown to exhibit a wide range of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of N-{5-[(4-methoxy-3-nitrobenzyl)thio]-1,3,4-thiadiazol-2-yl}-4-methylbenzamide is not fully understood. However, it has been suggested that the compound may work by inhibiting the activity of certain enzymes involved in inflammation and cancer growth. It may also work by scavenging free radicals and reducing oxidative stress in the body.
Biochemical and Physiological Effects
N-{5-[(4-methoxy-3-nitrobenzyl)thio]-1,3,4-thiadiazol-2-yl}-4-methylbenzamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been reported to reduce inflammation, inhibit cancer cell growth, and improve cognitive function. The compound has also been shown to have antioxidant properties, which may help to reduce oxidative stress and prevent cellular damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-{5-[(4-methoxy-3-nitrobenzyl)thio]-1,3,4-thiadiazol-2-yl}-4-methylbenzamide in lab experiments is its well-established synthesis method. The compound is also relatively stable and can be stored for extended periods without significant degradation. However, one limitation of using this compound is its relatively low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several potential future directions for research on N-{5-[(4-methoxy-3-nitrobenzyl)thio]-1,3,4-thiadiazol-2-yl}-4-methylbenzamide. One area of interest is the compound's potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another potential direction is the development of new derivatives of the compound with enhanced bioactivity and solubility. Additionally, more research is needed to fully understand the mechanism of action of the compound and its potential applications in various disease states.

Synthesis Methods

The synthesis of N-{5-[(4-methoxy-3-nitrobenzyl)thio]-1,3,4-thiadiazol-2-yl}-4-methylbenzamide involves the reaction of 4-methylbenzoyl chloride with 5-amino-1,3,4-thiadiazole-2-thiol in the presence of a base such as triethylamine. The resulting product is then treated with 4-methoxy-3-nitrobenzyl chloride to obtain the final compound. The synthesis method has been well established and has been reported in several scientific publications.

Scientific Research Applications

N-{5-[(4-methoxy-3-nitrobenzyl)thio]-1,3,4-thiadiazol-2-yl}-4-methylbenzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. The compound has been tested in vitro and in vivo for its ability to inhibit the growth of cancer cells and reduce inflammation. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.